Cas no 658683-34-2 (Benzoic acid, 2-(aminomethyl)-6-chloro-)

• Product Name: Benzoic acid, 2-(aminomethyl)-6-chloro-
• CAS No: 658683-34-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 1696460
• PubChem ID: 10397523
• Update Time: 2025-04-21

Benzoic acid, 2-(aminomethyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminomethyl)-6-chloro-
• SCHEMBL1815662
• 658683-34-2
• 2-(Aminomethyl)-6-chlorobenzoic acid

• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： WVFBDMDEDAUCIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN)=C1C(=O)O

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32